Cas no 1179048-76-0 (1-(3-Bromo-4-methoxyphenyl)ethane-1,2-diamine)

• Product Name: 1-(3-Bromo-4-methoxyphenyl)ethane-1,2-diamine
• CAS No: 1179048-76-0
• MF: C₉H₁₃BrN₂O
• MW: 245.116321325302
• MDL: MFCD12778983
• CID: 5215818
• Update Time: 2026-03-06

1-(3-Bromo-4-methoxyphenyl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-methoxyphenyl)ethane-1,2-diamine
• N13732
• 1,2-Ethanediamine, 1-(3-bromo-4-methoxyphenyl)-
• 1-(3-Bromo-4-methoxyphenyl)ethane-1,2-diamine

• MDL： MFCD12778983
• Inchi： 1S/C9H13BrN2O/c1-13-9-3-2-6(4-7(9)10)8(12)5-11/h2-4,8H,5,11-12H2,1H3
• InChI Key： NIJXGSNHKAWETB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(CN)N)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 0.5
• Topological Polar Surface Area: 61.3

Additional information on 1-(3-Bromo-4-methoxyphenyl)ethane-1,2-diamine

Research Briefing on 1-(3-Bromo-4-methoxyphenyl)ethane-1,2-diamine (CAS: 1179048-76-0) in Chemical Biology and Pharmaceutical Applications

1-(3-Bromo-4-methoxyphenyl)ethane-1,2-diamine (CAS: 1179048-76-0) is a specialized chemical compound that has recently garnered attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its bromo-methoxy-phenyl and ethane-diamine structural motifs, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and modulators of protein-protein interactions. The unique structural features of this compound allow for selective binding to target proteins, making it a valuable scaffold in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the application of 1-(3-Bromo-4-methoxyphenyl)ethane-1,2-diamine as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against BTK, a key target in the treatment of B-cell malignancies. The researchers employed a combination of molecular docking and kinetic assays to elucidate the binding mechanisms, revealing that the bromo-methoxy moiety plays a critical role in stabilizing interactions with the BTK active site. These findings underscore the compound's potential as a starting point for the development of next-generation BTK inhibitors.

Another significant application of 1-(3-Bromo-4-methoxyphenyl)ethane-1,2-diamine was reported in a 2024 ACS Chemical Biology article, where it was utilized in the design of fluorescent probes for imaging protein dynamics in live cells. The diamine functionality of the compound was functionalized with a fluorophore, enabling real-time visualization of protein localization and interactions. This approach provides a powerful tool for studying cellular processes and has implications for understanding disease mechanisms at the molecular level. The study also noted the compound's favorable pharmacokinetic properties, such as cell permeability and low cytotoxicity, which are essential for in vivo applications.

Recent advancements in synthetic methodologies have further enhanced the accessibility of 1-(3-Bromo-4-methoxyphenyl)ethane-1,2-diamine. A 2023 Organic Letters publication detailed a streamlined, high-yield synthesis route using palladium-catalyzed cross-coupling reactions. This innovation addresses previous challenges related to scalability and purity, paving the way for broader utilization of the compound in industrial and academic settings. The authors emphasized the importance of optimizing reaction conditions to minimize byproducts and improve overall efficiency, which is critical for large-scale production.

Looking ahead, the potential of 1-(3-Bromo-4-methoxyphenyl)ethane-1,2-diamine extends beyond its current applications. Ongoing research is investigating its utility in the development of covalent inhibitors and bifunctional molecules that can simultaneously target multiple pathways. Additionally, its role in fragment-based drug discovery is being explored, leveraging its modular structure to build diverse libraries of bioactive compounds. As the field of chemical biology continues to evolve, this compound is poised to play a pivotal role in bridging the gap between small-molecule chemistry and therapeutic innovation.